Cas no 1174876-14-2 (4-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine)

4-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a trifluoroethyl group, which enhances metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The presence of the 3-amine group allows for further functionalization, enabling the synthesis of diverse bioactive compounds. This compound is particularly useful in the development of kinase inhibitors and other small-molecule therapeutics due to its ability to modulate protein-ligand interactions. Its high purity and well-defined chemical properties ensure reproducibility in synthetic pathways, supporting rigorous research and development efforts.

4-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine structure

1174876-14-2 structure

Product Name:4-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine

CAS No:1174876-14-2

MF:C₆H₈F₃N₃

MW:179.1430311203

MDL:MFCD12405278

CID:3159780

PubChem ID:45602148

Update Time:2025-10-29

4-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 4-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine
- 4-methyl-1-(2,2,2-trifluoroethyl)pyrazol-3-amine
- MFCD12405278
- DDPCVGVAIMJVPR-UHFFFAOYSA-N
- 1174876-14-2
- STK510356
- 976-468-3
- AKOS005169080
- SCHEMBL18554801
- ZWB87614
- EN300-232237
- MDL： MFCD12405278
- Inchi： 1S/C6H8F3N3/c1-4-2-12(11-5(4)10)3-6(7,8)9/h2H,3H2,1H3,(H2,10,11)
- InChI Key： DDPCVGVAIMJVPR-UHFFFAOYSA-N
- SMILES： FC(CN1C=C(C)C(N)=N1)(F)F

Computed Properties

Exact Mass: 179.06703175Da
Monoisotopic Mass: 179.06703175Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 43.8Å²

4-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B486685-10mg	4-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine	1174876-14-2		10mg	$ 50.00	2022-06-07
TRC	B486685-50mg	4-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine	1174876-14-2		50mg	$ 185.00	2022-06-07
TRC	B486685-100mg	4-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine	1174876-14-2		100mg	$ 295.00	2022-06-07
abcr	AB501869-100 mg	4-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine	1174876-14-2		100MG	€231.60	2022-03-01
abcr	AB501869-250 mg	4-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine	1174876-14-2		250MG	€275.80	2022-03-01
abcr	AB501869-500 mg	4-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine	1174876-14-2		500MG	€409.30	2022-03-01
abcr	AB501869-1 g	4-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine	1174876-14-2		1g	€486.60	2022-03-01
abcr	AB501869-5 g	4-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine	1174876-14-2		5g	€1,185.30	2022-03-01
Chemenu	CM487452-1g	4-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine	1174876-14-2	97%	1g	$450	2022-06-14
abcr	AB501869-250mg	4-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine; .	1174876-14-2		250mg	€665.50	2025-04-22